Cas no 1702914-15-5 (3-Fluoro-2-hydroxy-4-methylbenzoic acid)

• Product Name: 3-Fluoro-2-hydroxy-4-methylbenzoic acid
• CAS No: 1702914-15-5
• MF: C₈H₇FO₃
• MW: 170.1378
• CID: 5081569
• PubChem ID: 107657770
• Update Time: 2026-03-01

3-Fluoro-2-hydroxy-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-hydroxy-4-methylbenzoic acid
• 3-Fluoro-2-hydroxy-4-methylbenzoic acid

• Inchi： 1S/C8H7FO3/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,10H,1H3,(H,11,12)
• InChI Key： JXZNEQQXAKJGEW-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)O[H])C([H])=C([H])C=1C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 170.03792224g/mol
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 3-Fluoro-2-hydroxy-4-methylbenzoic acid

3-Fluoro-2-hydroxy-4-methylbenzoic acid (CAS No. 1702914-15-5): A Comprehensive Overview

The compound 3-Fluoro-2-hydroxy-4-methylbenzoic acid, identified by the CAS registry number 1702914-15-5, is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic acids. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains, including pharmacology, material science, and environmental chemistry.

Structurally, 3-Fluoro-2-hydroxy-4-methylbenzoic acid consists of a benzoic acid backbone with substituents at the 2, 3, and 4 positions. The hydroxyl group at position 2, the fluorine atom at position 3, and the methyl group at position 4 create a molecule with intriguing electronic and steric properties. These features make it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the potential of 3-Fluoro-2-hydroxy-4-methylbenzoic acid in drug discovery efforts. Researchers have explored its role as a building block for developing bioactive compounds targeting various therapeutic areas, such as anti-inflammatory agents and antimicrobial agents. The presence of electron-withdrawing groups like fluorine and hydroxyl enhances the molecule's ability to interact with biological targets, making it a promising candidate for further pharmacological investigations.

In terms of synthesis, several methodologies have been reported to construct this compound efficiently. One notable approach involves the Friedel-Crafts acylation reaction followed by hydroxylation and fluorination steps. These methods not only ensure high yields but also provide flexibility in introducing additional functional groups for tailored applications.

The environmental impact of 3-Fluoro-2-hydroxy-4-methylbenzoic acid has also been a subject of recent research. Studies indicate that this compound exhibits moderate biodegradability under specific conditions, which is crucial for assessing its potential as an eco-friendly alternative in industrial processes.

Furthermore, advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and stability under different environmental conditions.

In conclusion, 3-Fluoro-2-hydroxy-4-methylbenzoic acid (CAS No. 1702914-15-5) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and promising properties make it a focal point for ongoing research aimed at unlocking its full potential in both academic and industrial settings.